Cas no 2171301-67-8 (1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazocane-2-carboxylic acid)

• Product Name: 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazocane-2-carboxylic acid
• CAS No: 2171301-67-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5899013
• PubChem ID: 165511967
• Update Time: 2025-10-29

1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazocane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazocane-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azocane-2-carboxylic acid
• 2171301-67-8
• 2171610-81-2
• 1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azocane-2-carboxylic acid
• 1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azocane-2-carboxylic acid
• EN300-1532767
• EN300-1532343
• 2171299-94-6
• EN300-1532205

• Inchi： 1S/C28H32N2O5/c31-26(30-14-8-2-1-3-13-25(30)27(32)33)18-15-19(16-18)29-28(34)35-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24-25H,1-3,8,13-17H2,(H,29,34)(H,32,33)
• InChI Key： BOUISKARBHMZNV-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCCCC1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazocane-2-carboxylic acid

Comprehensive Analysis of 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazocane-2-carboxylic acid (CAS No. 2171301-67-8)

In the realm of synthetic organic chemistry and pharmaceutical research, 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazocane-2-carboxylic acid (CAS No. 2171301-67-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclobutane core and Fmoc-protected amino group, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers exploring novel therapeutic agents, particularly in the fields of oncology and neurology.

The compound's Fmoc (9H-fluoren-9-ylmethoxycarbonyl) moiety is a critical feature, as it serves as a protective group for amines during solid-phase peptide synthesis (SPPS). This attribute aligns with the growing demand for efficient peptide synthesis methodologies, a topic frequently searched in academic and industrial circles. Recent trends in AI-driven drug discovery have further amplified interest in such specialized compounds, as they enable the rapid assembly of complex molecular architectures for high-throughput screening.

From a structural perspective, the incorporation of both cyclobutane and azocane rings offers intriguing conformational constraints that are highly sought after in modern medicinal chemistry. These features are particularly relevant to current research on GPCR-targeting drugs and protease inhibitors, addressing frequently searched queries about "rigidified drug scaffolds" and "bioactive ring systems." The compound's carboxylic acid functionality further enhances its utility as a versatile intermediate for amide bond formation, a fundamental transformation in pharmaceutical synthesis.

Quality control and analytical characterization of CAS 2171301-67-8 involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. The growing emphasis on quality-by-design (QbD) principles in drug development has made such analytical data particularly valuable to researchers, as evidenced by increasing searches for "peptide intermediate characterization" and "Fmoc-amino acid analysis."

In the context of green chemistry initiatives, synthetic routes to 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazocane-2-carboxylic acid have evolved to minimize environmental impact. This aligns with current industry focus on sustainable pharmaceutical manufacturing and answers common search queries about "eco-friendly peptide synthesis." The compound's stability profile and solubility characteristics make it particularly suitable for modern flow chemistry applications, another hot topic in process chemistry circles.

The potential applications of this compound extend beyond traditional peptide synthesis. Its structural features make it an interesting candidate for developing protein-protein interaction inhibitors and allosteric modulators, addressing two of the most searched topics in contemporary drug discovery. The rigid cyclobutane scaffold may confer improved metabolic stability compared to more flexible analogs, a property highly valued in the development of orally bioavailable therapeutics.

From a commercial perspective, CAS 2171301-67-8 represents a niche but growing segment of the fine chemicals market. Suppliers catering to the peptide therapeutics sector are increasingly stocking this and related compounds, responding to the surge in demand for customized building blocks. The compound's utility in click chemistry applications and bioconjugation strategies further expands its market potential, connecting with trending research areas in chemical biology.

In conclusion, 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazocane-2-carboxylic acid stands at the intersection of multiple cutting-edge research domains. Its unique structural features, synthetic utility, and potential therapeutic applications make it a compound worth watching in the evolving landscape of pharmaceutical chemistry. As research continues to explore novel drug modalities and synthetic strategies, the importance of such specialized building blocks is only expected to grow.